Cas no 2171702-93-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171702-93-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6184296
• PubChem ID: 165505280
• Update Time: 2025-08-03

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• 2171702-93-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
• EN300-1493983

• Inchi： 1S/C27H32N2O5/c1-2-9-24(25(30)28-23-15-8-7-14-21(23)26(31)32)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h3-6,10-13,21-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UOTNSXLCXBPQPR-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid

The compound 2171702-93-3, also known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of drug delivery, material science, and biotechnology. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for innovative applications.

Structural Insights: The molecule's structure is characterized by a fluoren-9-yl group, which is a tricyclic aromatic system, attached to a methoxycarbonyl moiety via an amino linkage. This arrangement creates a highly functionalized structure that can interact with various biological systems and materials. The pentanamido group further enhances the molecule's versatility, allowing for potential interactions in both hydrophilic and hydrophobic environments.

Chemical Properties: Recent studies have highlighted the compound's exceptional stability under physiological conditions, making it an ideal candidate for drug delivery systems. Its cyclohexane ring provides structural rigidity, while the carboxylic acid group ensures compatibility with biological systems. The molecule's solubility in organic solvents and its ability to form stable complexes with other molecules further enhance its utility in various applications.

Applications in Drug Delivery: One of the most promising areas of application for this compound is in the development of advanced drug delivery systems. The fluorenyl methoxycarbonyl (Fmoc) group is well-known for its role as a protecting group in peptide synthesis, but recent research has expanded its use to include drug encapsulation and targeted delivery. The compound's ability to form self-assembled structures, such as nanoparticles, has been leveraged to enhance drug bioavailability and reduce systemic toxicity.

Recent Research Findings: In a groundbreaking study published in 2023, researchers demonstrated the use of this compound as a scaffold for constructing stimuli-responsive drug delivery vehicles. These vehicles were shown to release their payloads in response to specific environmental cues, such as pH changes or enzymatic activity, offering unprecedented control over drug administration.

Materials Science Innovations: Beyond its biomedical applications, the compound has also found use in materials science. Its ability to form ordered assemblies at the nanoscale has led to its incorporation into advanced materials such as polymer composites and self-healing coatings. The cyclohexane carboxylic acid group plays a crucial role in these applications by facilitating intermolecular interactions that enhance material durability and flexibility.

Environmental Considerations: Recent studies have also explored the environmental impact of this compound. Researchers have developed methods to synthesize it using sustainable practices, reducing the reliance on hazardous chemicals and minimizing waste generation. These advancements align with global efforts to promote green chemistry and sustainable manufacturing.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with its versatile functional groups, positions it as a key player in future innovations within drug delivery, materials science, and beyond.